Cas no 908338-42-1 (1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide)

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide structure
908338-42-1 structure
Product Name:1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
CAS No:908338-42-1
MF:C33H21F3NO5PS
MW:631.557518720627
CID:4556196
PubChem ID:53465865
Update Time:2024-10-26

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (11BS)-1,1,1-trifluoro-N-(4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)methanesulfonamide
    • J3.654.798G
    • 2,2'-(Trifluoromethanesulfonylaminooxophosphinediylbisoxy)-1,1'-bi(3-phenylnaphthalene)
    • (aS)-2,6-Diphenyl-4-[(trifluoromethylsulfonyl)amino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
    • 1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]me
    • 1,1,1-Trifluoro-N-[(11bS)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide (ACI)
    • 1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
    • 1,1,1-Trifluoro--(11bR)-4-xido-2,6-iphenyldinaphtho[2,1-:1',2'-]1,3,2]ioxaphosphepin-4-l]methanesulfonamide
    • 1,1,1-trifluoro-N-(13-oxo-10,16-diphenyl-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)methanesulfonamide
    • F77878
    • E81106
    • BD00960507
    • 1,?1,?1-Trifluoro-?N-?[(11bR)?-?4-?oxido-?2,?6-?diphenyldinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?...
    • 1,1,1-Trifluoro-N-(4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)methanesulfonamide
    • 1010799-98-0
    • 908338-42-1
    • 1,?1,?1-Trifluoro-?N-?[(11bR)?-?4-?oxido-?2,?6-?diphenyldinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl]methanesulfonamide
    • CS-0090748
    • 1,?1,?1-Trifluoro-?N-?[(11bS)?-?4-?oxido-?2,?6-?diphenyldinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl]methanesulfonamide
    • CS-0091981
    • 1,1,1-trifluoro-N-{13-oxo-10,16-diphenyl-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl}methanesulfonamide
    • Inchi: 1S/C33H21F3NO5PS/c34-33(35,36)44(39,40)37-43(38)41-31-27(21-11-3-1-4-12-21)19-23-15-7-9-17-25(23)29(31)30-26-18-10-8-16-24(26)20-28(32(30)42-43)22-13-5-2-6-14-22/h1-20H,(H,37,38)
    • InChI Key: ONAKWTUAWAYFBJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(NP1(=O)OC2C(C3C=CC=CC=3)=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C3C=CC=CC=3)C=2O1)(=O)=O

Computed Properties

  • Exact Mass: 631.08301543 g/mol
  • Monoisotopic Mass: 631.08301543 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 4
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 90.1
  • Molecular Weight: 631.6

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Pricemore >>

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1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  0 °C; 3 h, 0 °C
Reference
Axial Chirality Control of Gold(biphep) Complexes by Chiral Anions: Application to Asymmetric Catalysis
Aikawa, Kohsuke; Kojima, Masafumi; Mikami, Koichi, Angewandte Chemie, 2009, 48(33), 6073-6077

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  10 min, rt
1.2 Reagents: Water ;  10 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane ;  acidified, rt
Reference
N-Triflylphosphorimidoyl Trichloride: A Versatile Reagent for the Synthesis of Strong Chiral Bronsted Acids
Lee, Sunggi; Kaib, Philip S. J.; List, Benjamin, Synlett, 2017, 28(12), 1478-1480

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  0 °C; 1 h, rt
1.2 Solvents: Propionitrile ;  rt; 12 h, 100 °C
1.3 Reagents: Water ;  rt
Reference
Design of Chiral N-Triflyl Phosphoramide as a Strong Chiral Bronsted Acid and Its Application to Asymmetric Diels-Alder Reaction
Nakashima, Daisuke; Yamamoto, Hisashi, Journal of the American Chemical Society, 2006, 128(30), 9626-9627

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Raw materials

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Preparation Products

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Related Literature

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